5-{[5-(1-ethylpentyl)-1,3,4-thiadiazol-2-yl]amino}-5-oxopentanoic acid

• IUPAC Name: 5-[(5-heptan-3-yl-1,3,4-thiadiazol-2-yl)amino]-5-oxopentanoic acid
• InChI: InChI=1S/C14H23N3O3S/c1-3-5-7-10(4-2)13-16-17-14(21-13)15-11(18)8-6-9-12(19)20/h10H,3-9H2,1-2H3,(H,19,20)(H,15,17,18)
• InChI Key: XNDJYCLCWHAHFX-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(CC)C1=NN=C(S1)NC(=O)CCCC(=O)O
• Molecular Formula: C14H23N3O3S
• Molecular Weight: 313.42 g/mol

Description

5-{[5-(1-ethylpentyl)-1,3,4-thiadiazol-2-yl]amino}-5-oxopentanoic acid, also known as ETPTA, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 5-{[5-(1-ethylpentyl)-1,3,4-thiadiazol-2-yl]amino}-5-oxopentanoic acid is not fully understood, but it has been suggested that it may act by inhibiting the NF-κB pathway, which is involved in inflammation and cancer development. 5-{[5-(1-ethylpentyl)-1,3,4-thiadiazol-2-yl]amino}-5-oxopentanoic acid may also induce apoptosis in cancer cells by activating caspase enzymes.
Biochemical and Physiological Effects
5-{[5-(1-ethylpentyl)-1,3,4-thiadiazol-2-yl]amino}-5-oxopentanoic acid has been found to have various biochemical and physiological effects. It has been shown to reduce the levels of reactive oxygen species and lipid peroxidation in cells. 5-{[5-(1-ethylpentyl)-1,3,4-thiadiazol-2-yl]amino}-5-oxopentanoic acid has also been found to reduce the levels of pro-inflammatory cytokines and increase the levels of anti-inflammatory cytokines. In addition, 5-{[5-(1-ethylpentyl)-1,3,4-thiadiazol-2-yl]amino}-5-oxopentanoic acid has been shown to inhibit tumor growth in animal models.

Advantages and Limitations for Lab Experiments

5-{[5-(1-ethylpentyl)-1,3,4-thiadiazol-2-yl]amino}-5-oxopentanoic acid has several advantages for lab experiments. It is stable under normal lab conditions and can be easily synthesized in high purity and yield. 5-{[5-(1-ethylpentyl)-1,3,4-thiadiazol-2-yl]amino}-5-oxopentanoic acid is also relatively inexpensive compared to other compounds with similar properties. However, one limitation of 5-{[5-(1-ethylpentyl)-1,3,4-thiadiazol-2-yl]amino}-5-oxopentanoic acid is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

5-{[5-(1-ethylpentyl)-1,3,4-thiadiazol-2-yl]amino}-5-oxopentanoic acid has several potential future directions for scientific research. It may be studied further for its anti-inflammatory and antioxidant properties, as well as its potential as an anticancer agent. 5-{[5-(1-ethylpentyl)-1,3,4-thiadiazol-2-yl]amino}-5-oxopentanoic acid may also be studied for its effects on other physiological processes, such as neurodegeneration and cardiovascular disease. Further research may also focus on understanding the mechanism of action of 5-{[5-(1-ethylpentyl)-1,3,4-thiadiazol-2-yl]amino}-5-oxopentanoic acid and developing more potent analogs of the compound.

Scientific Research Applications

5-{[5-(1-ethylpentyl)-1,3,4-thiadiazol-2-yl]amino}-5-oxopentanoic acid has been found to have potential applications in various scientific research fields. It has been studied for its anti-inflammatory, antioxidant, and anticancer properties. 5-{[5-(1-ethylpentyl)-1,3,4-thiadiazol-2-yl]amino}-5-oxopentanoic acid has been shown to inhibit the production of pro-inflammatory cytokines and reduce oxidative stress in cells. It has also been studied for its ability to induce apoptosis in cancer cells.